2-Methylanisole
2-Methylanisole
2-methylanisole is a monomethoxybenzene that is o-cresol in which phenolic hydroxy group has been converted to the corresponding methyl ether. A 'green' solvent (b.p. 171 ℃) and food flavour ingredient, it is found in mastic oils, virgin olive oils and frankincense. It has a role as a polar aprotic solvent and a flavouring agent. It is a monomethoxybenzene, a volatile organic compound and a member of toluenes. It derives from an o-cresol.
1-Methoxy-2-methylbenzene, also known as 2-methoxytoluene or O-cresol methyl ether, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-2-methylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-methoxy-2-methylbenzene is primarily located in the membrane (predicted from logP). 1-Methoxy-2-methylbenzene has a sweet, earthy, and floral taste.
1-Methoxy-2-methylbenzene, also known as 2-methoxytoluene or O-cresol methyl ether, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-2-methylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-methoxy-2-methylbenzene is primarily located in the membrane (predicted from logP). 1-Methoxy-2-methylbenzene has a sweet, earthy, and floral taste.
Brand Name:
Vulcanchem
CAS No.:
578-58-5
VCID:
VC0146520
InChI:
InChI=1S/C8H10O/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3
SMILES:
CC1=CC=CC=C1OC
Molecular Formula:
C8H10O
Molecular Weight:
122.16 g/mol
2-Methylanisole
CAS No.: 578-58-5
Reference Standards
VCID: VC0146520
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol
| CAS No. | 578-58-5 |
|---|---|
| Product Name | 2-Methylanisole |
| Molecular Formula | C8H10O |
| Molecular Weight | 122.16 g/mol |
| IUPAC Name | 1-methoxy-2-methylbenzene |
| Standard InChI | InChI=1S/C8H10O/c1-7-5-3-4-6-8(7)9-2/h3-6H,1-2H3 |
| Standard InChIKey | DTFKRVXLBCAIOZ-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1OC |
| Canonical SMILES | CC1=CC=CC=C1OC |
| Boiling Point | 171.0 °C |
| Density | d15.5 0.99 0.983-0.986 (15.5°) |
| Melting Point | -34.1 °C -34.1°C |
| Physical Description | Liquid Colourless liquid, Pungent-floral, warm, but almost grassy note |
| Description | 2-methylanisole is a monomethoxybenzene that is o-cresol in which phenolic hydroxy group has been converted to the corresponding methyl ether. A 'green' solvent (b.p. 171 ℃) and food flavour ingredient, it is found in mastic oils, virgin olive oils and frankincense. It has a role as a polar aprotic solvent and a flavouring agent. It is a monomethoxybenzene, a volatile organic compound and a member of toluenes. It derives from an o-cresol. 1-Methoxy-2-methylbenzene, also known as 2-methoxytoluene or O-cresol methyl ether, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-2-methylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-methoxy-2-methylbenzene is primarily located in the membrane (predicted from logP). 1-Methoxy-2-methylbenzene has a sweet, earthy, and floral taste. |
| Solubility | Insoluble in water, soluble in oils soluble (in ethanol) |
| Synonyms | o-Methylanisole; 1-Methoxy-2-methylbenzene; 2-Cresol Methyl Ether; 2-Methoxytoluene; 2-Methyl-1-methoxybenzene; Methyl o-Cresyl Ether; Methyl o-Methylphenyl ether; Methyl o-Tolyl Ether; NSC 6253; o-Cresol Methyl Ether; o-Cresyl Methyl Ether; o-Methox |
| PubChem Compound | 33637 |
| Last Modified | Nov 11 2021 |
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